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Compound of Interest

Compound Name: TP-13

CAS No.: 202930-12-9

Cat. No.: B15723352

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TP-13 is a novel, non-benzodiazepine anxiolytic agent that has garnered interest within the

scientific community for its selective interaction with specific subtypes of the γ-aminobutyric

acid type A (GABAA) receptor.[1] This technical guide provides a comprehensive overview of

the chemical structure and a plausible synthesis pathway for TP-13. It also delves into the

compound's mechanism of action by illustrating its signaling pathway and presents a summary

of key quantitative data, where available, to facilitate further research and development.

Chemical Structure
The chemical identity of TP-13 is well-established. Its systematic IUPAC name is 7-Cyclobutyl-

6-(2-ethyl-2H-1,2,4-triazol-3-ylmethoxy)-3-phenyl-1,2,4-triazolo[4,3-b]pyridazine. The

compound has the chemical formula C19H19N7O and a molecular weight of 361.41 g/mol .

Table 1: Chemical Identifiers for TP-13
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Identifier Value

IUPAC Name

7-Cyclobutyl-6-(2-ethyl-2H-1,2,4-triazol-3-

ylmethoxy)-3-phenyl-1,2,4-triazolo[4,3-

b]pyridazine

CAS Number 202930-12-9

Chemical Formula C19H19N7O

Molecular Weight 361.41 g/mol

InChI

InChI=1S/C19H19N7O/c1-2-25-17(20-12-21-

25)11-27-19-15(13-8-5-9-13)10-16-22-23-

18(26(16)24-19)14-6-3-4-7-14/h3-4,6-7,10,12-

13H,2,5,8-9,11H2,1H3

InChIKey VACJUKKURQMWHE-UHFFFAOYSA-N

Canonical SMILES
CCN1C=NN=C1COC2=C(C3=NN=C(N3N=C2)

C4=CC=CC=C4)C5CCCC5

Putative Synthesis Pathway
While a detailed, step-by-step experimental protocol for the synthesis of TP-13 is not readily

available in the public domain, a plausible synthetic route can be postulated based on the

general synthesis of similar 3,6-disubstituted-1,2,4-triazolo[4,3-b]pyridazines. The synthesis

would likely involve the construction of the core triazolopyridazine ring system followed by the

introduction of the cyclobutyl and the substituted triazolylmethoxy side chains.

A potential retrosynthetic analysis suggests that the key disconnection points would be the

ether linkage and the bond connecting the phenyl group to the triazole ring. A forward synthesis

could commence with the formation of a substituted pyridazine, which is then annulated to form

the triazolo[4,3-b]pyridazine core. Subsequent nucleophilic substitution reactions would

introduce the side chains.
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Caption: A plausible synthetic workflow for the generation of TP-13.

Experimental Protocols
Detailed experimental protocols for the synthesis of TP-13 are not currently available in peer-

reviewed literature. However, a general procedure for the key steps, based on the synthesis of

analogous compounds, would likely involve:

Formation of the Triazolopyridazine Core: Condensation of 3,6-dichloropyridazine with

phenylhydrazine in a suitable solvent, such as ethanol or acetic acid, under reflux conditions

would yield the 6-chloro-3-phenyl-1,2,4-triazolo[4,3-b]pyridazine intermediate.

Introduction of the Cyclobutyl Group: A cross-coupling reaction, such as a Suzuki or Grignard

coupling, between the chlorinated intermediate and a cyclobutyl organometallic reagent

would introduce the cyclobutyl moiety at the 7-position.
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Ether Linkage Formation: A nucleophilic substitution reaction between the resulting 7-

cyclobutyl-6-chloro-3-phenyl-1,2,4-triazolo[4,3-b]pyridazine and (2-ethyl-2H-1,2,4-triazol-3-

yl)methanol in the presence of a base, such as sodium hydride or potassium carbonate, in

an aprotic polar solvent like DMF or DMSO would form the final ether linkage to yield TP-13.

Purification at each step would likely be achieved through standard techniques such as column

chromatography and recrystallization. Characterization of the final product and intermediates

would be performed using techniques like NMR spectroscopy, mass spectrometry, and

elemental analysis.

Signaling Pathway and Mechanism of Action
TP-13 exerts its anxiolytic effects by acting as a subtype-selective partial agonist at GABAA

receptors.[1] The GABAA receptor is a ligand-gated ion channel that, upon binding of GABA,

opens to allow the influx of chloride ions (Cl-) into the neuron. This influx of negative ions leads

to hyperpolarization of the neuronal membrane, making it less likely to fire an action potential,

thus producing an inhibitory effect on neurotransmission.

As a partial agonist, TP-13 binds to the GABAA receptor and elicits a response that is lower

than that of the endogenous full agonist, GABA. This modulation of GABAergic

neurotransmission is believed to be the basis for its anxiolytic properties.
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Caption: The signaling pathway of TP-13 via the GABA-A receptor.
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Quantitative Data
Specific quantitative data for TP-13, such as receptor binding affinities (Ki) and functional

potencies (EC50), are not widely reported in publicly available literature. For the purpose of

guiding future research, the following table outlines the types of quantitative data that are

critical for the characterization of a novel anxiolytic agent like TP-13.

Table 2: Key Quantitative Parameters for TP-13 (Data Not Currently Available)

Parameter Description Relevance

Ki (nM)

Inhibitory constant; a measure

of the binding affinity of TP-13

to various GABAA receptor

subtypes.

Indicates the potency and

selectivity of the compound for

its target.

EC50 (nM)

Half-maximal effective

concentration; the

concentration of TP-13 that

produces 50% of its maximal

effect in a functional assay

(e.g., chloride current

potentiation).

Measures the functional

potency of the compound as

an agonist.

Intrinsic Activity

A measure of the maximal

effect of TP-13 relative to the

full agonist, GABA.

Differentiates between full and

partial agonism.

LogP

The logarithm of the partition

coefficient between octanol

and water.

Provides an indication of the

compound's lipophilicity and

potential for blood-brain barrier

penetration.

In vivo Efficacy (ED50)

The dose of TP-13 that

produces a therapeutic effect

in 50% of the test subjects in

preclinical models of anxiety.

Demonstrates the in vivo

potency of the compound.
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Conclusion
TP-13 represents a promising scaffold for the development of novel anxiolytic therapies. Its

distinct chemical structure and selective interaction with GABAA receptors warrant further

investigation. While detailed synthetic protocols and comprehensive quantitative data are not

yet fully available, this guide provides a foundational understanding of its chemical nature, a

plausible route for its synthesis, and its mechanism of action. Future research should focus on

elucidating the specific details of its synthesis, characterizing its pharmacological profile with

quantitative binding and functional assays, and evaluating its efficacy and safety in preclinical

and clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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